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Welcome to the technical support center for Y6-based organic solar cells. This resource is
designed to assist researchers, scientists, and professionals in troubleshooting common issues
encountered during the fabrication, characterization, and stability testing of these devices.

Frequently Asked Questions (FAQS)

Q1: What are the primary degradation mechanisms observed in Y6-based solar cells?

Al: Y6-based organic solar cells primarily degrade through three main pathways:
photodegradation, thermal degradation, and morphological instability. Photodegradation is
often initiated by exposure to light, particularly the UV portion of the spectrum, and can lead to
chemical changes in the active layer materials.[1] Thermal degradation occurs when the device
is exposed to elevated temperatures, causing changes in the film's morphology and integrity.[2]
[3][4] Morphological instability refers to changes in the nanostructure of the bulk heterojunction
(BHJ) blend over time, even under operational conditions, leading to decreased performance.

[2][5]

Q2: My device's power conversion efficiency (PCE) is dropping rapidly under illumination. What
is the likely cause?

A2: Arapid drop in PCE under illumination, often referred to as "burn-in" degradation, is a
common issue. In PM6:Y6 based solar cells, this is frequently attributed to the
photodegradation of the donor polymer, PM6, rather than the Y6 acceptor.[1] This process is
particularly accelerated by UV light.[1] The degradation of PM6 can lead to the formation of trap
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states, which hinder charge transport and increase non-radiative recombination, resulting in a
significant decrease in open-circuit voltage (VOC) and fill factor (FF).[1][6]

Q3: I'm observing a significant decrease in the open-circuit voltage (VOC) and fill factor (FF) of
my devices after thermal annealing. What could be the reason?

A3: The decrease in VOC and FF after thermal stress is a well-documented degradation mode
in Y6-based solar cells.[3][4][7] This is primarily due to thermally induced morphological
changes in the active layer.[2][5] At elevated temperatures, the Y6 acceptor molecules can
aggregate and crystallize, leading to large-scale phase separation.[2][5] This disrupts the
optimal bulk heterojunction morphology, impairing charge transport and extraction, which in
turn reduces the FF.[7] The VOC loss can be attributed to changes in the molecular orientation
of the donor polymer and an increase in non-radiative recombination.[7]

Q4: Can the interfaces between the active layer and the transport layers affect the stability of
my Y6-based solar cell?

A4: Yes, interfacial stability is crucial for the overall device lifetime. Detrimental chemical
reactions can occur at the interface between the PM6:Y6 active layer and the hole transport
layer (HTL), such as MoO3, especially under thermal stress.[8] These reactions can lead to
increased interfacial charge recombination, contributing to performance degradation.[8] Proper
interface engineering, such as inserting a thin blocking layer, can help mitigate these issues
and improve thermal stability.[8]

Troubleshooting Guides
Issue 1: Rapid PCE Decay Under lllumination

Symptoms:

 Significant drop in PCE, VOC, and FF within the first few hours of light soaking.
e Minimal change in the short-circuit current (JSC).[1]

Possible Causes:

o Photodegradation of the PM6 donor polymer: This is the most likely cause, especially under
UV-containing light sources.[1]
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» Photo-oxidation: If the device is not properly encapsulated, the presence of oxygen and
moisture can accelerate photodegradation.

Troubleshooting Steps & Experimental Protocols:
e UV-Vis Absorption Spectroscopy:

o Protocol: Measure the absorption spectra of the PM6:Y6 film before and after light
exposure. A decrease in the absorption peaks corresponding to PM6 would indicate its
degradation.

o Expected Result: The absorption spectrum of the aged film will show a reduction in the
intensity of the PM6 absorption band.

e Filtered Illumination Experiment:

o Protocol: Test the device stability under illumination with different long-pass filters to
exclude the UV and high-energy visible light.

o Expected Result: The device will exhibit significantly better stability when high-energy
photons are filtered out, confirming the role of UV light in the degradation.[1]

e Encapsulation:

o Protocol: Ensure your devices are properly encapsulated to prevent exposure to ambient
air and humidity during testing.

Issue 2: Performance Degradation After Thermal Stress

Symptoms:

e Decrease in VOC and FF after annealing the device at elevated temperatures (e.g., above
85°C).

o Possible changes in the JSC depending on the severity of the morphological changes.

Possible Causes:
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e Morphological Instability: Crystallization and aggregation of Y6 molecules leading to phase
separation.[2][5]

« Interfacial Reactions: Degradation at the interface between the active layer and charge
transport layers.[8]

Troubleshooting Steps & Experimental Protocols:
e Atomic Force Microscopy (AFM):

o Protocol: Image the surface morphology of the PM6:Y6 film before and after thermal
annealing.

o Expected Result: AFM images of the annealed film may reveal larger domain sizes and
increased surface roughness, indicative of Y6 aggregation.[5]

e Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

o Protocol: Perform GIWAXS measurements on the active layer films before and after
annealing.

o Expected Result: An increase in the intensity and a narrowing of the diffraction peaks
corresponding to Y6 would confirm its increased crystallinity upon heating.

e Transient Photocurrent (TPC) and Photovoltage (TPV) Measurements:
o Protocol: Measure the charge carrier mobility and lifetime before and after thermal stress.

o Expected Result: A decrease in charge carrier mobility and lifetime in the aged device
would suggest that the morphological changes are leading to increased charge
recombination and trapping.[3]

Quantitative Data Summary
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Degradatio . Value After

Parameter Initial Value % Change Reference
n Stressor Stress
Photodegrad
ation
1-hour burn- - Significant
) PCE 15.7% Not specified [1]
in (N2 atm) loss

N Significant
VOC 0.852V Not specified [1]
loss
- Significant
FF 71.8% Not specified [1]
loss
Nearly
JSC 25.7 mA/cm2 ~0% [1]
unaffected

Thermal
Degradation
Annealing at Normalized to

PCE ~0.4 -60% [7]
140°C 1

Normalized to
VOC L ~0.8 -20% [7]

Normalized to
FF 1 ~0.5 -50% [7]

Normalized to
JSC L ~1.0 0% [7]
Annealing at
150°C (no PCE 15.31% 13.61% -11% [8]
C60)
Annealing at
150°C (with PCE 15.43% 14.31% -71% [8]
C60)

Visualizations
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Caption: Key degradation pathways in Y6-based solar cells.

Experimental Workflow for Stability Testing

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b8196175?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Initial Characterization
(J-V, EQE)

Apply Stressor

PHotodegradation
Light Soaking Thermal Annealing
(e.g., 1 sun, controlled temp) (e.g., 85°C, inert atm)

Y

Post-Stress
Characterization
(3-V, EQE)

Thermal Degradation

Y

\ 4

Analyze Degradation
(PCE, V_OC, FF, J_SC)

Advanced Characterization

Chemical Changes

Spectroscopy
(UV-Vis, PL)

Morphology Crystallinity Charge Dynamics

Microscopy Structural Analysis Transient Measurements
(AFM) (GIWAXS) (TPC, TPV)

Click to download full resolution via product page

Caption: Workflow for diagnosing degradation in Y6-based solar cells.
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Caption: Troubleshooting logic for VOC and FF degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8196175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

